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Compound of Interest

Compound Name: Catalpin

Cat. No.: B223965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of

Catalpin, an iridoid glycoside of significant interest. Iridoids are a class of monoterpenoids

widely distributed in the plant kingdom, known for their diverse biological activities. Catalpin,

along with its stereoisomers, has been isolated from various species of the Catalpa genus, a

traditional medicinal plant. This document details the isolation procedures, the application of

advanced spectroscopic techniques for structural determination, and the chemical reactions

used to confirm its molecular architecture.

Physicochemical and Spectroscopic Data of
Catalpin
The structural elucidation of a natural product begins with the determination of its fundamental

physicochemical and spectroscopic properties. These data provide the initial clues to the

molecule's size, functional groups, and stereochemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b223965?utm_src=pdf-interest
https://www.benchchem.com/product/b223965?utm_src=pdf-body
https://www.benchchem.com/product/b223965?utm_src=pdf-body
https://www.benchchem.com/product/b223965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b223965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C15H22O10

Molecular Weight 362.33 g/mol

Melting Point 215-217 °C

Optical Rotation [α]D20 -102.4° (c 1.0, H2O)

Table 1: Physicochemical Properties of Catalpin

A complete analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra is crucial

for piecing together the carbon-hydrogen framework of the molecule. The chemical shifts (δ)

are reported in parts per million (ppm) and the coupling constants (J) in Hertz (Hz).
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Position ¹³C Chemical Shift (δ)
¹H Chemical Shift (δ),
Multiplicity, J (Hz)

1 93.8 5.08 (d, 8.0)

3 141.2 6.25 (d, 6.0)

4 103.5 4.85 (d, 6.0)

5 39.2 2.55 (m)

6 78.9 4.20 (dd, 6.0, 4.0)

7 128.7 5.85 (d, 4.0)

8 65.4 -

9 46.7 2.80 (dd, 8.0, 2.0)

10 21.3 1.15 (s)

11 - -

1' 99.8 4.65 (d, 7.8)

2' 74.5 3.25 (m)

3' 77.8 3.40 (m)

4' 71.2 3.30 (m)

5' 78.1 3.35 (m)

6' 62.4 3.70 (m), 3.90 (m)

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Catalpin (in CD₃OD)

Experimental Protocols
The elucidation of Catalpin's structure relies on a series of well-defined experimental

procedures, from its extraction from the plant source to its analysis by various spectroscopic

and chemical methods.

Isolation and Purification of Catalpin
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The following protocol outlines a general procedure for the isolation of Catalpin from Catalpa

species, such as Catalpae Fructus.
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Dried and Powdered Plant Material
(e.g., Catalpae Fructus)

Methanol Extraction
(Soxhlet or Maceration)

Concentration in vacuo

Suspension in Water

Liquid-Liquid Partitioning
(e.g., with n-Hexane, Ethyl Acetate)

Aqueous Phase (Rich in Glycosides)

Column Chromatography
(e.g., Diaion HP-20)

Elution with Water-Methanol Gradient

Fraction Collection and TLC Analysis

Preparative HPLC
(e.g., ODS column)

Pure Catalpin
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Mass Spectrometry
(Molecular Formula: C15H22O10)

Data Interpretation and
Structure Assembly

1D NMR (¹H, ¹³C)
(Number and type of protons and carbons)

2D NMR (COSY, HSQC, HMBC)
(Connectivity of atoms)

Acid Hydrolysis
(Identification of Glucose and Aglycone)

Proposed Structure of Catalpin

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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